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Compound of Interest

Compound Name: 2-Methoxypropyl acetate

Cat. No.: B008391 Get Quote

An In-depth Technical Guide to 2-Methoxypropyl Acetate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of 2-methoxypropyl acetate. The information is curated for researchers, scientists,

and professionals in drug development, presenting quantitative data in accessible formats,

detailing experimental protocols, and visualizing key processes.

Chemical Structure and Identification
2-Methoxypropyl acetate, also known as propylene glycol methyl ether acetate (PGMEA) β-

isomer, is an organic solvent.[1] Its chemical structure consists of a propyl chain with a methoxy

group on the second carbon and an acetate group on the first carbon.[2]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2-methoxypropyl acetate[3]

CAS Number 70657-70-4[4]

Molecular Formula C₆H₁₂O₃[4]

Molecular Weight 132.16 g/mol [4]

SMILES CC(COC(=O)C)OC[4]

InChI Key BTZVKSVLFLRBRE-UHFFFAOYSA-N[5]

Synonyms
2-methoxy-1-propyl acetate, β-PGMEA, Acetic

acid 2-methoxypropyl ester[1]

Physicochemical Properties
2-Methoxypropyl acetate is a colorless liquid with a mild, pleasant odor.[6][7] It is a

moderately volatile solvent.[6]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless liquid[8]

Odor Mild, fruity, ether-like[8]

Boiling Point 145-147 °C[8]

Melting Point -67 °C[8]

Density 0.965 - 0.970 g/cm³ at 20-25 °C[8]

Flash Point 42 - 49 °C[8]

Vapor Pressure 3.1 - 3.7 mmHg at 20 °C[8]

Solubility in Water 198 g/L at 20 °C (Limited)[8]
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Experimental Protocols
Synthesis: Continuous Esterification
A common industrial method for synthesizing 2-methoxypropyl acetate is through the

continuous esterification of 2-methoxypropanol with acetic acid using a solid acid catalyst.[2][8]

This process is designed for high efficiency and continuous production.[2]

Materials and Equipment:

2-Methoxypropanol (PGME)

Acetic acid (AA)

Solid acid catalyst (e.g., polystyrenesulfonic acid resin like Amberlyst-15)[8]

Azeotropic agent (e.g., cyclohexane or benzene)[8]

Two continuous fixed-bed reactors[8]

Preheating system

Azeotropic distillation column[8]

Rectification column[8]

Pumps and flow controllers

Procedure:

Catalyst Bed Preparation: The two fixed-bed reactors are packed with the solid acid catalyst.

[8]

Feed Preparation: The raw materials, 2-methoxypropanol and acetic acid, are preheated to

the reaction temperature, typically between 90-120 °C.[8]

First Esterification Stage: The preheated reactants are continuously pumped into the first

fixed-bed reactor.[8] Molar ratios of PGME to AA can be varied (e.g., 1:1 to 1.5:1).[8]
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Water Removal: An azeotropic agent is introduced to continuously remove the water

generated during the esterification process via azeotropic distillation.[8]

Second Esterification Stage: The dehydrated mixture from the distillation column is fed into

the second fixed-bed reactor to drive the reaction towards completion.[8]

Purification: The final product is purified by rectification to remove any unreacted starting

materials and byproducts. The unreacted PGME and acetic acid can be recycled back into

the feed stream.[8]
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Continuous synthesis of 2-methoxypropyl acetate.
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Analytical Protocol: Quantification by GC-FID (OSHA
Method 99)
The Occupational Safety and Health Administration (OSHA) Method 99 details the collection

and analysis of 2-methoxypropyl acetate from workplace air.[9][10]

Materials and Equipment:

Personal sampling pump

Solid sorbent sampling tubes (coconut shell charcoal)[9]

Vials

Desorbing solvent: 95/5 (v/v) methylene chloride/methanol[9]

Anhydrous magnesium sulfate or Drierite

Gas chromatograph with a flame ionization detector (GC-FID)[9]

Procedure:

Sample Collection: Air samples are collected by drawing a known volume of air through a

coconut shell charcoal tube using a personal sampling pump.[9] The recommended flow rate

is 0.1 L/min for a 10 L sample volume.[9]

Sample Preparation:

The front and back sections of the charcoal tube are transferred to separate vials.[10]

A drying agent (magnesium sulfate or Drierite) is added to each vial.[10]

1.0 mL of the desorbing solvent is added to each vial.[10]

The vials are immediately capped and shaken periodically for about 30 minutes.[10]

Samples should be refrigerated upon receipt by the laboratory to minimize hydrolysis.[9]
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Analysis: The desorbed samples are analyzed by GC-FID.[9]

Sample Collection
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Analytical workflow for 2-methoxypropyl acetate.

Biological Activity and Toxicity
2-Methoxypropyl acetate is primarily used as an industrial solvent.[6] Its biological activity is

mainly associated with toxicity at higher concentrations. It has been shown to cause moderate

irritation, and at high doses in animal studies, it has led to a reduction in body weight

development, thymic atrophy, and prenatal toxicity in rats.[11] There is no evidence to suggest

its involvement in specific biological signaling pathways under normal exposure conditions.

Isomeric Considerations
It is important to distinguish 2-methoxypropyl acetate (the β-isomer) from its structural isomer,

1-methoxy-2-propyl acetate (the α-isomer or PGMEA).[2] Although they share the same
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molecular formula, the different placement of the methoxy and acetate groups results in

variations in their physical and chemical properties, such as boiling points and vapor pressures.

[2] Commercial production of the precursor, propylene glycol monomethyl ether, typically yields

a mixture dominated by the α-isomer.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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